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Compound of Interest

Compound Name: (2-Bromo-6-fluorophenyl)methanol

Cat. No.: B591543

An In-depth Technical Guide to (2-Bromo-6-fluorophenyl)methanol

This guide provides essential information regarding the chemical properties of (2-Bromo-6-
fluorophenyl)methanol, tailored for researchers, scientists, and professionals in drug
development.

Core Compound Data

(2-Bromo-6-fluorophenyl)methanol is a halogenated benzyl alcohol derivative. Its key
molecular identifiers and properties are summarized below.

Property Value

Chemical Formula C7HeBrFO[1]

Molecular Weight 205.03 g/mol

CAS Number 261723-33-5[1][2]

Preferred IUPAC Name (2-bromo-6-fluorophenyl)methanol[1]
Synonym 2-Bromo-6-fluorobenzyl alcohol[1][2]
Physical Form White to Yellow Solid

Purity Typically 296-98%]2]

InChl Key HHGJENWYHVFPSA-UHFFFAOYSA-N[1]
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Logical Workflow for Compound Analysis

The following diagram outlines a standard workflow for the characterization and application of a
chemical intermediate like (2-Bromo-6-fluorophenyl)methanol in a research and

development context.
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Workflow for (2-Bromo-6-fluorophenyl)methanol R&D

Phase 1: Identification & Procurement

Compound Identification
(CAS: 261723-33-5)

Phase 4: Safety & Handling

e

Supplier Sourcing

MSDS Review & Risk Assessment & Purity Verification

Phase 2: Physicochemical Characterization

Develop Safe Handling
Protocols (SHP)

Structural Confirmation
(NMR, MS)

Purity Analysis
(HPLC, GC)

Physical Properties
(Melting Point, Solubility)

Phase 3: Applicevltion & Synthesis

Reaction Scoping
& Optimization

'

Use as Intermediate in
Target Molecule Synthesis

\ J
Scale-up Synthesis
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Caption: Logical workflow for the research and development process of a chemical
intermediate.

Experimental Protocols

Detailed experimental protocols for this compound are highly dependent on its specific
application. For instance, a common synthetic route to produce (2-Bromo-6-
fluorophenyl)methanol involves the reduction of the corresponding aldehyde, 2-bromo-6-
fluorobenzaldehyde, using a reducing agent like sodium borohydride in a solvent such as
methanol[3].

General Protocol for Reduction:

e Dissolve 2-bromo-6-fluorobenzaldehyde in methanol and cool the solution to 0°C.

e Add sodium borohydride portion-wise, controlling the temperature and gas evolution.

o After the reaction is complete (typically monitored by TLC), quench the reaction with water.
o Concentrate the mixture to remove the methanol.

o Extract the product into an organic solvent (e.g., ethyl acetate).

» Wash the organic layer with water and brine, then dry over an anhydrous salt (e.g., sodium
sulfate).

* Remove the solvent under reduced pressure to yield the crude product, which can be further
purified by chromatography or recrystallization.

Protocols for its use as a reactant in further syntheses, such as in the creation of protein
degrader building blocks, would be specific to the target molecule's synthetic pathway[2]. All
handling should be performed in accordance with the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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